Cas no 549488-77-9 (2-Amino-5-(trifluoromethoxy)benzonitrile)

2-Amino-5-(trifluoromethoxy)benzonitrile is a fluorinated aromatic compound featuring both an amino and a trifluoromethoxy substituent on a benzonitrile core. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The trifluoromethoxy group enhances lipophilicity and metabolic stability, while the amino and nitrile functionalities offer versatile reactivity for further derivatization. This compound is particularly useful in medicinal chemistry for designing enzyme inhibitors and receptor modulators. Its high purity and well-defined chemical properties ensure consistent performance in synthetic applications. Proper handling and storage under inert conditions are recommended to maintain stability.

2-Amino-5-(trifluoromethoxy)benzonitrile structure

549488-77-9 structure

Product Name:2-Amino-5-(trifluoromethoxy)benzonitrile

CAS No:549488-77-9

MF:C₈H₅F₃N₂O

MW:202.133311986923

MDL:MFCD06408813

CID:366424

PubChem ID:29919764

Update Time:2025-06-07

2-Amino-5-(trifluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Amino-5-(trifluoromethoxy)benzonitrile
- Benzonitrile,2-amino-5-(trifluoromethoxy)-
- SB77882
- SCHEMBL186226
- AM82832
- 2-Amino-5-(trifluoromethoxy) benzonitrile
- 2-amino-5-trifluoromethoxy-benzonitrile
- DS-12712
- DTXSID50652093
- A830419
- CS-0022506
- AKOS015890201
- FT-0649742
- 549488-77-9
- MFCD06408813
- CL8972
- 2-Amino-5-trifluoromethoxybenzonitrile
- DB-071924
- DTXCID20602843
- MDL： MFCD06408813
- Inchi： 1S/C8H5F3N2O/c9-8(10,11)14-6-1-2-7(13)5(3-6)4-12/h1-3H,13H2
- InChI Key： IEAPDKSDIISMDE-UHFFFAOYSA-N
- SMILES： FC(OC1C=CC(=C(C#N)C=1)N)(F)F

Computed Properties

Exact Mass: 202.03500
Monoisotopic Mass: 202.03539727g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 245
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 59Å²

Experimental Properties

Boiling Point: 252.559°C at 760 mmHg
PSA: 59.04000
LogP: 2.62028

2-Amino-5-(trifluoromethoxy)benzonitrile Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

2-Amino-5-(trifluoromethoxy)benzonitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Amino-5-(trifluoromethoxy)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A633610-10mg	2-Amino-5-(trifluoromethoxy)benzonitrile	549488-77-9		10mg	$ 50.00	2022-06-07
TRC	A633610-50mg	2-Amino-5-(trifluoromethoxy)benzonitrile	549488-77-9		50mg	$ 65.00	2022-06-07
TRC	A633610-100mg	2-Amino-5-(trifluoromethoxy)benzonitrile	549488-77-9		100mg	$ 80.00	2022-06-07
ChemScence	CS-0022506-1g	2-Amino-5-(trifluoromethoxy)benzonitrile	549488-77-9	99.96%	1g	$50.0	2022-04-27
ChemScence	CS-0022506-5g	2-Amino-5-(trifluoromethoxy)benzonitrile	549488-77-9	99.96%	5g	$157.0	2022-04-27
ChemScence	CS-0022506-10g	2-Amino-5-(trifluoromethoxy)benzonitrile	549488-77-9	99.96%	10g	$315.0	2021-09-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A25960-100mg	2-Amino-5-(trifluoromethoxy)benzonitrile	549488-77-9	95%	100mg	¥127.0	2023-09-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A25960-250mg	2-Amino-5-(trifluoromethoxy)benzonitrile	549488-77-9	95%	250mg	¥20.0	2023-09-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CR103-1g	2-Amino-5-(trifluoromethoxy)benzonitrile	549488-77-9	95+%	1g	1881.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CR103-250mg	2-Amino-5-(trifluoromethoxy)benzonitrile	549488-77-9	95+%	250mg	907CNY	2021-05-07

2-Amino-5-(trifluoromethoxy)benzonitrile Suppliers

Amadis Chemical Company Limited

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(CAS:549488-77-9)2-Amino-5-(trifluoromethoxy)benzonitrile

Order Number:A830419

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 15:17

Price ($):275.0

Email:sales@amadischem.com

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